Cas no 1638651-35-0 (7-methyl-3-oxa-7,9-diazabicyclo[3.3.1]nonane dihydrochloride)

• Product Name: 7-methyl-3-oxa-7,9-diazabicyclo[3.3.1]nonane dihydrochloride
• CAS No: 1638651-35-0
• MF: C₇H₁₆Cl₂N₂O
• MW: 215.12
• CID: 5161556
• Update Time: 2025-05-23

7-methyl-3-oxa-7,9-diazabicyclo[3.3.1]nonane dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 7-methyl-3-oxa-7,9-diazabicyclo[3.3.1]nonane dihydrochloride

• Inchi： 1S/C7H14N2O.2ClH/c1-9-2-6-4-10-5-7(3-9)8-6;;/h6-8H,2-5H2,1H3;2*1H
• InChI Key： SGOQKHNKLFUTDO-UHFFFAOYSA-N
• SMILES： C12NC(CN(C)C1)COC2.[H]Cl.[H]Cl

Additional information on 7-methyl-3-oxa-7,9-diazabicyclo[3.3.1]nonane dihydrochloride

7-Methyl-3-Oxa-7,9-Diazabicyclo[3.3.1]Nonane Dihydrochloride: A Comprehensive Overview

The compound 7-methyl-3-oxa-7,9-diazabicyclo[3.3.1]nonane dihydrochloride (CAS No. 1638651-35-0) is a bicyclic amine derivative with significant potential in the field of organic chemistry and drug discovery. This compound belongs to the class of bicyclic amines, which are known for their structural rigidity and unique pharmacological properties. The molecule features a bicyclo[3.3.1]nonane framework, which is a tricyclic system characterized by three fused rings: two six-membered rings and one five-membered ring. The presence of the oxa and diazabicyclo groups introduces additional functional complexity, making this compound a subject of interest in both academic and industrial research.

Recent studies have highlighted the importance of bicyclic amine derivatives in the development of novel therapeutic agents. For instance, researchers have explored the potential of 7-methyl-3-oxa-7,9-diazabicyclo[3.3.1]nonane dihydrochloride as a precursor for bioactive molecules targeting various neurotransmitter systems, such as dopamine and serotonin receptors. These findings underscore the compound's role in the design of drugs for neurological disorders, including depression, anxiety, and neurodegenerative diseases.

The synthesis of 7-methyl-3-oxa-7,9-diazabicyclo[3.3.1]nonane dihydrochloride involves a multi-step process that typically begins with the preparation of the bicyclic framework followed by functionalization to introduce the desired substituents. Recent advancements in catalytic asymmetric synthesis have enabled more efficient and selective methods for constructing such complex frameworks. For example, the use of transition metal catalysts has facilitated the formation of the bicyclo[3.3.1]nonane system with high enantioselectivity, paving the way for the development of enantiomerically pure compounds.

In terms of physical properties, 7-methyl-3-oxa-7,9-diazabicyclo[3.3.1]nonane dihydrochloride exhibits a melting point of approximately 240°C and is soluble in common organic solvents such as dichloromethane and ethanol but poorly soluble in water due to its hydrophobic nature. These properties make it suitable for use in various organic reactions where solubility and thermal stability are critical factors.

One of the most promising applications of this compound lies in its ability to act as a building block for more complex molecules with enhanced bioactivity. For instance, researchers have utilized 7-methyl-3-oxa-7,9-diazabicyclo[3.3.1]nonane dihydrochloride as a starting material for synthesizing ligands that bind to G-protein coupled receptors (GPCRs). These ligands have shown potential in modulating receptor activity, which could lead to novel treatments for conditions such as hypertension and chronic pain.

Moreover, recent computational studies have provided insights into the molecular interactions of 7-methyl-3-oxa-7,9-diazabicyclo[3.3.1]nonane dihydrochloride with biological targets at the atomic level. Using advanced molecular modeling techniques, scientists have been able to predict binding affinities and optimize the structure for improved pharmacokinetic properties such as bioavailability and metabolic stability.

In conclusion, 7-methyl-3-oxa-7,9-diazabicyclo[3.3.]nonane dihydrochloride (CAS No: 1648651250) stands out as a versatile compound with significant potential in drug discovery and organic synthesis research.